The compound 4-(4-fluorophenyl)piperazine-1-carbonyl chloride hydrochloride is a chemical compound that has gained significant attention in scientific research in recent years. This compound is also known as 4-FPPC and is a derivative of piperazine. Despite being a relatively new compound, 4-FPPC has several potential applications in various fields of research and industry. In this paper, we will discuss the definition and background of 4-FPPC, its physical and chemical properties, synthesis, and characterization, analytical methods, biological properties, toxicity, and safety in scientific experiments, as well as its applications in scientific experiments. Additionally, we will examine the current state of research, potential implications in various fields of research and industry, and limitations and future directions for this compound.